Cas no 36600-43-8 (1-bromobutan-2-amine;hydrobromide)

• Product Name: 1-bromobutan-2-amine;hydrobromide
• CAS No: 36600-43-8
• MF: C₄H₁₁Br₂N
• MW: 232.944839715958
• CID: 1479300
• PubChem ID: 12557378
• Update Time: 2025-06-11

1-bromobutan-2-amine;hydrobromide Chemical and Physical Properties

Names and Identifiers

• NSC50596
• NSC-50596
• Propylamine, hydrobromide, (R)-, (-)-
• 1-bromobutan-2-amine,hydrobromide
• 1-bromobutan-2-amine
• hydrobromide
• DTXSID60502474
• 1-bromobutan-2-amine;hydrobromide
• 1-bromobutan-2-aminehydrobromide
• 1-Bromobutan-2-amine--hydrogen bromide (1/1)
• 36600-43-8
• EN300-7444787
• 1-bromobutan-2-amine hydrobromide
• SCHEMBL10735619

• Inchi： 1S/C4H10BrN.BrH/c1-2-4(6)3-5;/h4H,2-3,6H2,1H3;1H
• InChI Key： WSOKWOJPSCLMID-UHFFFAOYSA-N
• SMILES： BrCC(CC)N.Br

Computed Properties

• Exact Mass: 150.9997
• Monoisotopic Mass: 230.926
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 30.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Density: 1.359
• Boiling Point: 153.8°C at 760 mmHg
• Flash Point: 46.8°C
• Refractive Index: 1.48
• PSA: 26.02
• LogP: 2.77700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on 1-bromobutan-2-amine;hydrobromide

Introduction to 1-bromobutan-2-amine;hydrobromide (CAS No. 36600-43-8)

1-bromobutan-2-amine;hydrobromide, with the chemical formula C₄H₁₁BrN·HBr, is a significant compound in the field of pharmaceutical and chemical research. This compound is widely recognized for its utility in the synthesis of various bioactive molecules and has garnered considerable attention due to its role in the development of novel therapeutic agents. The hydrobromide salt form enhances the solubility and stability of the compound, making it a valuable intermediate in organic synthesis.

The CAS number 36600-43-8 is a unique identifier that distinguishes this compound from others, ensuring precise classification and communication in scientific literature. The name 1-bromobutan-2-amine;hydrobromide itself provides detailed information about its structure, consisting of a butane backbone with a bromine atom at the first carbon and an amine group at the second carbon, all further stabilized by a hydrobromide counterion.

In recent years, the demand for high-quality intermediates like 1-bromobutan-2-amine;hydrobromide has surged due to advancements in drug discovery and development. This compound serves as a crucial building block in the synthesis of various pharmacologically active substances, including antibiotics, antivirals, and anti-inflammatory agents. Its versatility in chemical transformations makes it an indispensable tool for medicinal chemists.

One of the most compelling aspects of 1-bromobutan-2-amine;hydrobromide is its role in constructing complex molecular frameworks. The presence of both bromine and amine functional groups allows for diverse reactions such as nucleophilic substitution, cross-coupling reactions, and condensation reactions, enabling the creation of structurally diverse derivatives. These derivatives often exhibit enhanced biological activity, making them promising candidates for further pharmacological investigation.

Recent studies have highlighted the importance of 1-bromobutan-2-amine;hydrobromide in the development of novel therapeutic strategies. For instance, researchers have utilized this compound to synthesize potent inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The ability to modify its structure systematically has led to the discovery of several lead compounds that are now being evaluated in preclinical studies.

The hydrobromide form of 1-bromobutan-2-amine offers additional advantages over its free base form. The hydrobromide counterion not only improves solubility but also enhances thermal stability, making it easier to handle and store. This stability is particularly crucial in industrial settings where consistent quality is paramount. Furthermore, the hydrobromide salt exhibits better crystallinity, which can be advantageous in purification processes.

The synthesis of 1-bromobutan-2-amine;hydrobromide typically involves multi-step organic reactions starting from readily available precursors. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that researchers have access to high-quality material for their experiments. These methodologies often incorporate green chemistry principles, minimizing waste and improving energy efficiency.

In conclusion, 1-bromobutan-2-amine;hydrobromide (CAS No. 36600-43-8) is a versatile and indispensable compound in pharmaceutical research. Its unique structural features and functional groups make it a valuable intermediate for synthesizing a wide range of bioactive molecules. With ongoing research efforts focused on developing novel therapeutics, the demand for this compound is expected to continue growing. Its contributions to drug discovery underscore its importance as a cornerstone in modern medicinal chemistry.